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Compound of Interest

Compound Name:
(2-Aminopropyl)(methyl)(propan-2-

yl)amine

Cat. No.: B12429339

Get Quote

Flumequine is a foundational member of the quinolone class of antibiotics, notable for being

the first to incorporate a fluorine atom into its core structure, a design choice that proved pivotal

for subsequent generations of fluoroquinolones[1][2]. Its primary application has been in

veterinary medicine for treating enteric infections in livestock and aquaculture[3][4][5]. While it

saw transient use in humans for urinary tract infections, its marketing authorization has since

been suspended in major jurisdictions like the European Union[3].

From an analytical standpoint, Flumequine presents as a tricyclic structure with a chiral center,

existing as a racemic mixture of S-(−) and R-(+) enantiomers[6][7]. Its mechanism of action

involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA

replication, thereby halting cell division[3][4][8]. A thorough understanding of its structure is

paramount for quality control, metabolite identification, and mechanism-of-action studies.

Note on CAS Number: The topic specified CAS 16256-44-3. However, extensive database and

literature review confirms that the universally recognized CAS Registry Number for Flumequine

is 42835-25-6[3][9][10]. This guide will proceed using the correct and verifiable CAS number.
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A summary of Flumequine's core properties provides the foundation for analytical method

development. For instance, its poor water solubility and acidic nature dictate the choice of

solvents and pH for liquid chromatography and sample preparation[11][12].

Property Value Source(s)

Chemical Name

9-fluoro-6,7-dihydro-5-methyl-

1-oxo-1H,5H-

benzo[ij]quinolizine-2-

carboxylic acid

[3][9]

Molecular Formula C₁₄H₁₂FNO₃ [3][9][10]

Molecular Weight 261.25 g/mol [3][7][9]

Appearance
White or almost white,

microcrystalline powder
[9][11][13]

Melting Point 253-255 °C [3][9]

Solubility

Practically insoluble in water;

soluble in alkaline solutions,

alcohol, and methylene

chloride

[11][12][13]

Stereochemistry Racemic mixture [6][7]

The Analytical Workflow: A Multi-Technique
Approach
Confirming the structure of a molecule like Flumequine is not a single experiment but a logical,

multi-step workflow. Each technique provides a unique piece of the puzzle. Chromatography

separates the analyte from impurities and metabolites, while various spectroscopic methods

probe the molecular structure at different levels.
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Caption: Integrated workflow for the structural analysis of Flumequine.
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Chromatographic Analysis: HPLC
High-Performance Liquid Chromatography is the cornerstone of Flumequine analysis, enabling

both quantification and separation from its primary metabolite, 7-hydroxyflumequine[14][15]

[16].

Expertise & Causality: The choice of a reversed-phase C18 column is logical due to the

moderately nonpolar, aromatic nature of Flumequine. Fluorescence detection is preferred for

its high sensitivity and selectivity, as the conjugated ring system of Flumequine fluoresces

strongly, allowing for detection at low concentrations in complex biological matrices[14][16].

UV detection serves as a robust alternative for higher concentration assays[17].

Protocol: HPLC-Fluorescence Assay for Flumequine
This protocol is a synthesized example based on common methodologies described in the

literature[14][16][18].

Standard Preparation: Prepare a 1 mg/mL stock solution of Flumequine reference standard

in methanol. Create a series of working standards (e.g., 0.01 to 10 µg/mL) by diluting the

stock with the mobile phase.

Sample Preparation (Liquid-Liquid Extraction):

To 1 mL of plasma or tissue homogenate, add an internal standard (e.g., Ibafloxacin)[14].

Add 5 mL of ethyl acetate and vortex for 2 minutes.

Centrifuge at 3000 x g for 10 minutes.

Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitute the residue in 500 µL of mobile phase.

Chromatographic Conditions:

Instrument: HPLC system with fluorescence detector.
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Column: C18, 5 µm, 4.6 x 150 mm.

Mobile Phase: Acetonitrile and 0.01 M aqueous oxalic acid (pH adjusted to 2.5-3.0),

gradient elution may be required[14].

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Fluorescence Detection: Excitation at 252 nm, Emission at 356 nm[14].

System Validation: The protocol's trustworthiness is established by running a calibration

curve with standards, quality control samples at low, medium, and high concentrations, and

blank matrix samples to check for interference. Linearity, accuracy, and precision must meet

predefined acceptance criteria.

Spectroscopic Characterization
While HPLC quantifies, spectroscopy identifies. The combination of MS, IR, and NMR provides

orthogonal data points that, when taken together, definitively confirm the molecular structure.

Flumequine Structure
C₁₄H₁₂FNO₃

MW: 261.25

Mass Spec (ESI+)
[M+H]⁺ = 262.1

Confirms MW & Formula

IR Spectroscopy
C=O (Carboxyl, Ketone)
C-F (Aromatic Fluoride)

Confirms Functional Groups

NMR Spectroscopy
Proton/Carbon Environment

Confirms Connectivity
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Caption: Convergence of spectroscopic data for structural confirmation.

Mass Spectrometry (MS)
MS provides the molecular weight and fragmentation pattern, which acts as a molecular

fingerprint.

Expertise & Causality: Electrospray Ionization (ESI) in positive mode is highly effective for

Flumequine, as the nitrogen atom in the quinolone core is readily protonated. The resulting

pseudomolecular ion [M+H]⁺ is expected at m/z 262.1[19]. Tandem MS (MS/MS) is used to

induce fragmentation by colliding this ion with a neutral gas. The resulting fragments (e.g.,

losses of H₂O, CO₂, or parts of the side chain) are characteristic of the Flumequine structure

and can be used for unambiguous identification, even in complex mixtures[20][21].

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and reliable technique for identifying the functional groups present in

the molecule, as required by pharmacopoeial methods for identity confirmation[13].

Expertise & Causality: The Flumequine structure has several distinct functional groups that

yield characteristic IR absorption bands. The presence of two carbonyl groups (the C4-keto

group and the carboxylic acid) and the aromatic C-F bond are key features. By comparing

the obtained spectrum to a certified reference standard, one can confirm the molecule's

identity[13][22]. A study of Flumequine and its metal complexes provides specific frequency

assignments[23].

Key IR Absorption Bands for Flumequine:

~1720-1740 cm⁻¹: C=O stretch of the carboxylic acid.

~1620-1640 cm⁻¹: C=O stretch of the pyridone ketone group.

~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

~1250-1350 cm⁻¹: C-F stretch of the fluoroaromatic group.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the most detailed structural information, mapping the carbon-hydrogen

framework of the molecule.

Expertise & Causality: ¹H NMR reveals the number and environment of all protons, while ¹³C

NMR does the same for carbon atoms. For Flumequine, ¹H NMR would show distinct signals

for the aromatic protons, the aliphatic protons on the dihydro-quinolizine ring, and the methyl

group. The coupling patterns between adjacent protons confirm their connectivity. A known

phenomenon in fluoroquinolones is the concentration-dependent chemical shift of aromatic

protons due to self-association (π-π stacking), an important consideration when comparing

spectra[24][25].

X-ray Crystallography
While not a routine technique for quality control, single-crystal X-ray crystallography provides

the absolute, unambiguous 3D structure of a molecule in the solid state.

Expertise & Causality: Though a crystal structure for pure Flumequine is not readily available

in the search results, related structures, such as its copper(II) complexes, have been

resolved[26]. These studies definitively confirmed that Flumequine acts as a bidentate

ligand, coordinating through the pyridone oxygen and one of the carboxylate oxygens. This

provides invaluable, authoritative insight into the molecule's electronic structure and

reactivity[26].

Conclusion
The structural analysis of Flumequine (CAS 42835-25-6) is a clear demonstration of modern

analytical chemistry's power. A logical, self-validating workflow is essential. It begins with robust

HPLC separation for purification and quantification, followed by a suite of spectroscopic

techniques. Mass spectrometry confirms molecular weight and fragmentation, IR spectroscopy

verifies key functional groups, and NMR spectroscopy elucidates the precise atomic

connectivity. Together, these methods provide an undeniable and comprehensive structural

characterization, meeting the rigorous standards required by researchers and drug

development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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